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Compound of Interest

Compound Name: Sari 59-801

Cat. No.: B1681469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sari 59-801 is a small molecule compound that has been identified as a potent, orally effective

hypoglycemic agent.[1][2] Its primary mechanism of action is the stimulation of insulin secretion

from pancreatic β-cells.[3][4][5] This property makes Sari 59-801 a valuable research tool for

studying insulin secretion pathways, pancreatic β-cell function, and potential therapeutic

strategies for type 2 diabetes. These application notes provide detailed protocols for the

dissolution of Sari 59-801 and its application in cell culture experiments, with a focus on

pancreatic β-cell lines.

Product Information
Property Value Reference

Molecular Formula C₁₈H₂₃N₃O₂ MedChemExpress

Molecular Weight 313.4 g/mol MedChemExpress

CAS Number 80565-58-8 MedChemExpress

Appearance White to off-white solid N/A

Solubility Soluble in DMSO MedChemExpress

Storage Store at -20°C MedChemExpress
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Dissolution of Sari 59-801 for Cell Culture
3.1. Recommended Solvent and Stock Solution Preparation

Sari 59-801 is readily soluble in dimethyl sulfoxide (DMSO). For cell culture experiments, it is

crucial to prepare a high-concentration stock solution in DMSO, which can then be diluted to

the final working concentration in the cell culture medium.

Protocol for Preparing a 10 mM Stock Solution:

Materials:

Sari 59-801 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out 3.134 mg of Sari 59-801 powder and place it in a sterile microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.

To aid dissolution, gently warm the tube to 37°C and vortex or sonicate until the powder is

completely dissolved.

Aliquot the 10 mM stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for up to several months.

3.2. Solvent Cytotoxicity Considerations

DMSO can be toxic to cells at higher concentrations. It is recommended to keep the final

concentration of DMSO in the cell culture medium at or below 0.5% (v/v) to minimize cytotoxic

effects. Some cell lines may be more sensitive, and it is advisable to perform a vehicle control

(medium with the same final concentration of DMSO) in all experiments.
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Application in Cell Culture Experiments
4.1. Mechanism of Action and Signaling Pathway

Sari 59-801 stimulates insulin secretion by increasing the influx of extracellular calcium (Ca²⁺)

into pancreatic β-cells. This process is independent of the cyclic adenosine monophosphate

(cAMP) signaling pathway. The rise in intracellular Ca²⁺ concentration is a critical trigger for the

fusion of insulin-containing granules with the cell membrane and the subsequent release of

insulin. The exact molecular target of Sari 59-801 on the β-cell membrane that mediates this

Ca²⁺ influx is still under investigation but is thought to involve voltage-dependent calcium

channels.
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Figure 1: Proposed signaling pathway of Sari 59-801 in pancreatic β-cells.

4.2. Recommended Cell Lines

Sari 59-801 has been shown to be effective in stimulating insulin secretion in isolated rat

pancreatic islets. For in vitro studies, the following pancreatic β-cell lines are recommended:

INS-1 (Rat Insulinoma): A well-characterized cell line that exhibits glucose-stimulated insulin

secretion.

MIN6 (Mouse Insulinoma): Another widely used cell line that secretes insulin in response to

glucose and other secretagogues.

1.1B4 (Human Pancreatic β-cell line): A human-derived cell line that can be useful for

studying human-specific aspects of β-cell function.

4.3. Experimental Workflow
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The following diagram outlines a general workflow for studying the effect of Sari 59-801 on

insulin secretion in pancreatic β-cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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